Cas no 431062-03-2 (6-Chloro-1-methyl-1H-indole-5-carboxylic acid)
6-Chloro-1-methyl-1H-indole-5-carboxylic acid is a substituted indole derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a chloro substituent at the 6-position and a carboxylic acid group at the 5-position, enhancing its reactivity for further functionalization. The 1-methyl group improves stability, making it a reliable intermediate for heterocyclic compound development. This compound is particularly valuable in medicinal chemistry for constructing indole-based scaffolds, which are prevalent in bioactive molecules. Its high purity and well-defined chemical properties ensure consistent performance in coupling reactions, amide formations, and other transformations. Suitable for research applications, it offers a versatile building block for drug discovery and fine chemical synthesis.
431062-03-2 structure
Product Name:6-Chloro-1-methyl-1H-indole-5-carboxylic acid
CAS No:431062-03-2
MF:C10H8ClNO2
MW:209.629021644592
CID:928750
PubChem ID:18940914
Update Time:2025-05-28
6-Chloro-1-methyl-1H-indole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-1-methyl-1H-indole-5-carboxylic acid
- 6-chloro-1-methyl-5-indolecarboxylic acid
- 6-Chloro-1-Methyl-Indole-5-Carboxylic Acid
- 6-chloro-1-methylindole-5-carboxylic acid
- 1H-Indole-5-carboxylicacid,6-chloro-1-methyl-
- SB14732
- FCH1389441
- AX8108663
- 6-Chloro-1-methyl-1H-indole-5-carboxylicacid
- 1H-Indole-5-carboxylic acid, 6-chloro-1-methyl-
- AKOS016012976
- 431062-03-2
- DTXSID10596686
- CS-13150
- DB-070397
- CS-M3490
- SCHEMBL1780450
- MFCD08669342
-
- MDL: MFCD08669342
- Inchi: 1S/C10H8ClNO2/c1-12-3-2-6-4-7(10(13)14)8(11)5-9(6)12/h2-5H,1H3,(H,13,14)
- InChI Key: RTGGBNWGOOTSRD-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)O)=CC2C=CN(C)C=2C=1
Computed Properties
- Exact Mass: 209.02400
- Monoisotopic Mass: 209.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.2
- XLogP3: 2.2
Experimental Properties
- Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.9 g/l) (25 º C),
- PSA: 42.23000
- LogP: 2.52990
6-Chloro-1-methyl-1H-indole-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-Chloro-1-methyl-1H-indole-5-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Chloro-1-methyl-1H-indole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM148594-1g |
6-chloro-1-methyl-1H-indole-5-carboxylic acid |
431062-03-2 | 95% | 1g |
$667 | 2021-08-05 | |
| Alichem | A199009242-250mg |
6-Chloro-1-methyl-1H-indole-5-carboxylic acid |
431062-03-2 | 95% | 250mg |
$197.76 | 2023-09-01 | |
| Alichem | A199009242-1g |
6-Chloro-1-methyl-1H-indole-5-carboxylic acid |
431062-03-2 | 95% | 1g |
$665.68 | 2023-09-01 | |
| Alichem | A199009242-5g |
6-Chloro-1-methyl-1H-indole-5-carboxylic acid |
431062-03-2 | 95% | 5g |
$1414.14 | 2023-09-01 | |
| TRC | C385620-50mg |
6-Chloro-1-methyl-5-indolecarboxylic Acid |
431062-03-2 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C385620-100mg |
6-Chloro-1-methyl-5-indolecarboxylic Acid |
431062-03-2 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C385620-500mg |
6-Chloro-1-methyl-5-indolecarboxylic Acid |
431062-03-2 | 500mg |
$ 320.00 | 2022-06-06 | ||
| Apollo Scientific | OR510121-1g |
6-Chloro-1-methyl-1H-indole-5-carboxylic acid |
431062-03-2 | >95% | 1g |
£242.00 | 2025-02-20 | |
| ChemScence | CS-M3490-1g |
6-Chloro-1-methyl-1H-indole-5-carboxylic acid |
431062-03-2 | 1g |
$249.0 | 2022-04-27 | ||
| ChemScence | CS-M3490-5g |
6-Chloro-1-methyl-1H-indole-5-carboxylic acid |
431062-03-2 | 5g |
$809.0 | 2022-04-27 |
6-Chloro-1-methyl-1H-indole-5-carboxylic acid Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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